Cas no 833472-84-7 (Pyrimidine,2,4-dichloro-6-(4-fluorophenyl)-)

• Product Name: Pyrimidine,2,4-dichloro-6-(4-fluorophenyl)-
• CAS No: 833472-84-7
• MF: C₁₀H₅Cl₂FN₂
• MW: 243.06450343132
• MDL: MFCD11043606
• CID: 716131
• PubChem ID: 11637322
• Update Time: 2025-06-08

Pyrimidine,2,4-dichloro-6-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2,4-dichloro-6-(4-fluorophenyl)-
• 2,4-dichloro-6-(4-fluorophenyl)pyrimidine
• QQLFWYQWFPLRRS-UHFFFAOYSA-N
• AKOS015049929
• A1-21633
• DTXSID30469828
• 4-BROMO-BENZIMIDICACIDETHYLESTER
• 2,4-Dichloro-6-(4-fluorophenyl)pyrimidine, AldrichCPR
• 2,4-dichloro-6-(4-fluoro-phenyl)-pyrimidine
• 833472-84-7
• SCHEMBL908398
• G68643

• MDL： MFCD11043606
• Inchi： 1S/C10H5Cl2FN2/c11-9-5-8(14-10(12)15-9)6-1-3-7(13)4-2-6/h1-5H
• InChI Key： QQLFWYQWFPLRRS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2C=CC(=CC=2)F)=NC(=N1)Cl

Computed Properties

• Exact Mass: 241.9813817g/mol
• Monoisotopic Mass: 241.9813817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 25.8Ų

Pyrimidine,2,4-dichloro-6-(4-fluorophenyl)- Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on Pyrimidine,2,4-dichloro-6-(4-fluorophenyl)-

Comprehensive Overview of Pyrimidine,2,4-dichloro-6-(4-fluorophenyl)- (CAS No. 833472-84-7)

Pyrimidine,2,4-dichloro-6-(4-fluorophenyl)- (CAS No. 833472-84-7) is a fluorinated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyrimidine core substituted with two chlorine atoms at the 2 and 4 positions and a 4-fluorophenyl group at the 6 position. This combination of halogens and aromatic rings makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and material science.

In recent years, the demand for fluorinated pyrimidines has surged, driven by their applications in developing anticancer agents, antiviral drugs, and herbicides. Researchers are particularly interested in how the 4-fluorophenyl moiety enhances the compound's bioavailability and metabolic stability. A 2023 study highlighted its potential as a precursor for kinase inhibitors, a hot topic in oncology research. This aligns with the growing trend of personalized medicine, where targeted therapies are increasingly sought after.

From a synthetic chemistry perspective, CAS 833472-84-7 is often discussed in forums and publications for its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal for creating biaryl structures, which are common in many FDA-approved drugs. The compound's dichloro groups also make it a candidate for nucleophilic aromatic substitution (SNAr), a reaction mechanism frequently explored in green chemistry initiatives to reduce solvent waste.

Environmental and regulatory considerations are another focal point for users searching about this compound. While not classified as hazardous, its halogenated nature prompts questions about biodegradability. Recent advancements in biocatalysis have shown promise in degrading similar structures, addressing sustainability concerns raised by the pharmaceutical industry's shift toward greener practices. This ties into broader discussions on ESG (Environmental, Social, and Governance) compliance, a trending search term among chemical manufacturers.

Analytical characterization of Pyrimidine,2,4-dichloro-6-(4-fluorophenyl)- typically involves HPLC, NMR, and mass spectrometry, techniques frequently queried by quality control professionals. The compound's UV absorption properties also make it relevant in photochemistry studies, particularly in designing organic light-emitting diodes (OLEDs), a rapidly growing sector in materials science.

In summary, CAS 833472-84-7 represents a multifaceted building block with applications spanning life sciences and advanced materials. Its alignment with trending topics like drug discovery, green chemistry, and ESG ensures continued relevance in both academic and industrial settings. Future research may explore its utility in proteolysis-targeting chimeras (PROTACs) or covalent inhibitors, areas gaining traction in medicinal chemistry.